N-(Tert-butyl)-1-(fluoromethyl)cyclopropane-1-sulfonamide

• Molecular Formula: C8H16FNO2S
• Molecular Weight: 209.28 g/mol
• IUPAC Name: N-tert-butyl-1-(fluoromethyl)cyclopropane-1-sulfonamide
• InChI: InChI=1S/C8H16FNO2S/c1-7(2,3)10-13(11,12)8(6-9)4-5-8/h10H,4-6H2,1-3H3
• InChI Key: RYHCBVBTWFVQAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1(CC1)CF

Description

N-(Tert-butyl)-1-(fluoromethyl)cyclopropane-1-sulfonamide is a useful research compound. Its molecular formula is C8H16FNO2S and its molecular weight is 209.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a round-bottom flask equipped with a stir bar was added N-(tert-butyl)-1-(hydroxymethyl)cyclopropane-1-sulfonamide (8.66 g, 41.8 mmol) and CH2Cl2 (110 mL). The stirred solution was cooled to 0° C. and to the solution was added (diethylamino)sulfur trifluoride (11 mL, 84 mmol). The solution was allowed to warm to room temperature with stirring for 4 h. The solution was then slowly added to a stirred sat. aq. sodium bicarbonate (100 mL) and following the addition stirring was maintained for 18 h. The pH of the aqueous phase was adjusted to pH=4 using aq. HCl. The mixture was transferred to a separatory funnel and was twice extracted with CH2Cl2. The combined organics were washed with brine; dried over MgSO4; filtered; and then concentrated in vacuo to afford a brown solid residue. This material was subjected to SiO2 chromatography (hexanes:EtOAc, 90:10 to 40:60) to afford N-(tert-butyl)-1-(fluoromethyl)cyclopropane-1-sulfonamide as a colorless, crystalline solid (5.66 g, 65%). 1H NMR (400 MHz, CDCl3) δ 4.73 (s, 1H), 4.60 (s, 1H), 4.22 (br. s., 1H), 1.59-1.53 (m, 2H), 1.37 (s, 9H), 1.12-1.07 (m, 2H).